Cas no 2091933-49-0 (1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl-)

• Product Name: 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl-
• CAS No: 2091933-49-0
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5255010
• Update Time: 2025-07-09

1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl-

• Inchi： 1S/C12H24N2O/c1-9(2)8-12(15)14-6-4-11(5-7-14)10(3)13/h9-11H,4-8,13H2,1-3H3/t10-/m0/s1
• InChI Key： WNEXNAZONQYFFU-JTQLQIEISA-N
• SMILES： C(N1CCC([C@@H](N)C)CC1)(=O)CC(C)C

Additional information on 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl-

Research Brief on 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl- (CAS: 2091933-49-0): Recent Advances and Applications

The compound 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl- (CAS: 2091933-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl- exhibits high affinity for certain neurotransmitter receptors, which could make it a candidate for treating neurological disorders such as Alzheimer's disease and schizophrenia. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding interactions and selectivity profiles.

In addition to its CNS applications, recent investigations have highlighted the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl- exhibit inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The study utilized X-ray crystallography to reveal the structural basis of these interactions, paving the way for the design of more potent and selective inhibitors.

The synthesis of 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl- has also been optimized in recent years. A novel asymmetric synthesis route, reported in Organic Letters, achieved higher yields and enantiomeric purity, addressing previous challenges in large-scale production. This advancement is critical for further preclinical and clinical development of the compound and its derivatives.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and toxicity profiles. Ongoing research aims to address these gaps through comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 1-Butanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-3-methyl- (CAS: 2091933-49-0) represents a versatile scaffold with significant potential in drug discovery. Its applications in CNS disorders and oncology, coupled with recent advancements in synthesis and structural characterization, underscore its importance in contemporary chemical biology research. Future studies will likely focus on optimizing its pharmacological properties and exploring additional therapeutic indications.